Cas no 1021015-09-7 (2-(3-Aminopyridin-2-yloxy)ethanol)

• Product Name: 2-(3-Aminopyridin-2-yloxy)ethanol
• CAS No: 1021015-09-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD11136598
• CID: 1073977
• PubChem ID: 28413661
• Update Time: 2025-11-02

2-(3-Aminopyridin-2-yloxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminopyridin-2-yloxy)ethanol
• 1,3-Propanediamine,N-(2-bromoethyl) dihydrobromide
• 2-(3-aminopropylamino)ethyl bromide dihydrobromide
• 2-(3-aminopyridin-2yloxy)ethanol
• dibromohydrate du N-(bromoethyl-2)diamino-1,3 propane
• N-(2-Bromoethyl)-1,3-propanediamine dihydrobromide
• N1-(2-Bromoethyl)propane-1,3-diamine 2HBr
• BS-26451
• CS-0207961
• 2-[(3-aminopyridin-2-yl)oxy]ethan-1-ol
• EN300-1263543
• 2-(3-aminopyridin-2-yl)oxyethanol
• SCHEMBL2368539
• SB53344
• DB-346057
• 1021015-09-7
• 2-((3-Aminopyridin-2-yl)oxy)ethanol
• 2-(3-Aminopyridin-2-yloxy)ethanol, AldrichCPR
• WQB01509
• MFCD11136598
• AKOS000221439
• TWSIYWGFCIUFEO-UHFFFAOYSA-N

• MDL： MFCD11136598
• Inchi： 1S/C7H10N2O2/c8-6-2-1-3-9-7(6)11-5-4-10/h1-3,10H,4-5,8H2
• InChI Key： TWSIYWGFCIUFEO-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CN=1)N)CCO

Computed Properties

• Exact Mass: 154.07400
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 68.37000
• LogP: 0.61610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-(3-Aminopyridin-2-yloxy)ethanol

Professional Introduction to Compound with CAS No. 1021015-09-7 and Product Name: 2-(3-Aminopyridin-2-yloxy)ethanol

The compound with the CAS number 1021015-09-7 and the product name 2-(3-Aminopyridin-2-yloxy)ethanol represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular medicine. The presence of both an aminopyridine moiety and an ethanol side chain imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyridine derivatives. The aminopyridine scaffold is well-known for its role as a privileged structure in medicinal chemistry, often serving as a key pharmacophore in various therapeutic agents. The specific modification at the 3-position of the pyridine ring with an amine group enhances its reactivity, making it an excellent candidate for further functionalization. This characteristic is particularly relevant in the context of modern drug design, where targeted modifications at specific positions can significantly influence biological activity.

The ethanol side chain in 2-(3-Aminopyridin-2-yloxy)ethanol contributes to its solubility and metabolic stability, which are critical factors in drug formulation. Ethanol-derived linkers are frequently employed in medicinal chemistry to improve pharmacokinetic properties, ensuring better absorption and distribution within the body. The combination of these two functional groups makes this compound a promising candidate for further exploration in the development of novel therapeutic agents.

Recent research has highlighted the utility of 2-(3-Aminopyridin-2-yloxy)ethanol in the synthesis of kinase inhibitors, which are among the most extensively studied classes of drugs due to their efficacy against various cancers and inflammatory diseases. The aminopyridine moiety is particularly effective in binding to ATP pockets of kinases, while the ethanol group provides additional conformational flexibility. This dual functionality has been leveraged to develop compounds with enhanced selectivity and potency.

Moreover, advancements in computational chemistry have enabled more precise modeling of molecular interactions. The use of molecular docking studies has shown that derivatives of 2-(3-Aminopyridin-2-yloxy)ethanol can effectively target specific protein kinases by optimizing their binding affinity through structural modifications. These computational approaches have accelerated the drug discovery process, allowing researchers to predict potential candidates with higher accuracy before conducting costly wet-lab experiments.

In addition to its applications in kinase inhibition, 2-(3-Aminopyridin-2-yloxy)ethanol has been explored as a precursor in the synthesis of more complex molecules. Its reactivity allows for further functionalization via nucleophilic substitution reactions, enabling the introduction of diverse substituents at strategic positions within the molecule. This adaptability makes it a valuable building block for constructing novel scaffolds with tailored biological activities.

The compound's role in bioconjugation chemistry has also been investigated. By linking 2-(3-Aminopyridin-2-yloxy)ethanol to biomolecules such as peptides or antibodies, researchers have developed targeted therapeutic agents capable of delivering drugs directly to disease sites. This approach has shown promise in reducing systemic side effects while enhancing treatment efficacy.

Recent publications have demonstrated the use of 2-(3-Aminopyridin-2-yloxy)ethanol in developing antiviral agents. The ability of aminopyridine derivatives to interfere with viral replication mechanisms has been exploited to create compounds that inhibit key enzymes involved in viral life cycles. These efforts align with global efforts to combat emerging infectious diseases by providing new chemical entities with therapeutic potential.

The synthesis of 2-(3-Aminopyridin-2-yloxy)ethanol itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have streamlined these processes, making it more feasible to produce this compound on a larger scale for research and commercial purposes.

From a regulatory perspective, compounds like 2-(3-Aminopyridin-2-yloxy)ethanol must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Advances in preclinical evaluation techniques have enabled more comprehensive assessment of potential drug candidates, reducing attrition rates during late-stage development.

The future prospects for 2-(3-Aminopyridin-2-yloxy)ethanol are promising, with ongoing research exploring new applications and improving existing ones. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound's potential for therapeutic benefit.